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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
[4-(2-Methylpropyl)phenyl]methanol, also known as 4-isobutylbenzyl alcohol, is a key

aromatic alcohol that serves as a versatile building block in organic synthesis. Its structure,

featuring a reactive benzylic hydroxyl group and a lipophilic isobutyl-substituted phenyl ring,

makes it a valuable precursor for a range of important molecules, most notably in the

pharmaceutical industry as an intermediate in the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs) such as ibuprofen. This technical guide provides a comprehensive overview of

its properties, synthesis, and significant applications, complete with detailed experimental

protocols and quantitative data.

Chemical and Physical Properties
[4-(2-Methylpropyl)phenyl]methanol is a colorless to pale yellow liquid under standard

conditions. Its key identifiers and physicochemical properties are summarized in the table

below.
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Property Value

IUPAC Name [4-(2-Methylpropyl)phenyl]methanol

Synonyms 4-Isobutylbenzyl alcohol

CAS Number 110319-85-2[1]

Molecular Formula C₁₁H₁₆O[1]

Molecular Weight 164.24 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point Approx. 256 °C (Predicted)

Solubility
Insoluble in water, soluble in common organic

solvents (e.g., ethanol, ether, THF)

Synthesis of [4-(2-Methylpropyl)phenyl]methanol
The most common and efficient laboratory-scale synthesis of [4-(2-
Methylpropyl)phenyl]methanol involves the reduction of 4-(2-methylpropyl)benzoic acid or its

corresponding ester. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent frequently

employed for this transformation.[2][3]

Reduction of 4-(2-Methylpropyl)benzoic Acid using
Lithium Aluminum Hydride
This method provides a high yield of the desired alcohol. The general reaction is as follows:

Caption: Synthesis of [4-(2-Methylpropyl)phenyl]methanol.

A detailed procedure adapted from the reduction of a similar benzoic acid derivative is as

follows:[4]

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a

suspension of lithium aluminum hydride (LiAlH₄) (1.2 eq.) in anhydrous tetrahydrofuran

(THF). The suspension is cooled to 0 °C in an ice bath.
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Addition of Substrate: A solution of 4-(2-methylpropyl)benzoic acid (1.0 eq.) in anhydrous

THF is added dropwise to the stirred LiAlH₄ suspension at a rate that maintains the internal

temperature below 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently refluxed for 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction is carefully quenched by slowly adding water (x

mL), followed by 15% aqueous sodium hydroxide (x mL), and then water again (3x mL),

where x is the mass of LiAlH₄ in grams. This procedure is known as the Fieser workup and is

designed to produce a granular precipitate that is easy to filter.

Workup and Purification: The resulting mixture is stirred vigorously for 30 minutes until a

white solid precipitates. The solid is removed by filtration and washed with THF. The

combined filtrate is dried over anhydrous sodium sulfate (Na₂SO₄), and the solvent is

removed under reduced pressure to yield the crude product. Further purification can be

achieved by vacuum distillation or column chromatography on silica gel.

Parameter Value

Reactant 4-(2-Methylpropyl)benzoic acid

Reagent Lithium Aluminum Hydride (LiAlH₄)

Solvent Tetrahydrofuran (THF)

Reaction Time 2-4 hours at reflux

Typical Yield >90%

Purity High, can be further purified by distillation

Applications in Organic Synthesis
[4-(2-Methylpropyl)phenyl]methanol is a valuable intermediate for the synthesis of various

organic molecules, particularly in the pharmaceutical and fragrance industries.

Synthesis of Ibuprofen
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A primary application of [4-(2-Methylpropyl)phenyl]methanol is as a precursor in some

synthetic routes to Ibuprofen, a widely used NSAID. Although the most common industrial

syntheses of Ibuprofen start from isobutylbenzene, routes involving the alcohol intermediate

are also documented. In these pathways, the hydroxyl group is typically converted to a better

leaving group (e.g., a halide) before subsequent carbonylation and hydrolysis steps to form the

propionic acid moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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